Cas no 630102-29-3 (1,3-Benzenedicarboxylic acid, 5-[(1-decylundecyl)oxy]-)
630102-29-3 structure
Product Name:1,3-Benzenedicarboxylic acid, 5-[(1-decylundecyl)oxy]-
CAS No:630102-29-3
MF:C29H48O5
MW:476.688429832459
CID:1644148
Update Time:2024-09-12
1,3-Benzenedicarboxylic acid, 5-[(1-decylundecyl)oxy]- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzenedicarboxylic acid, 5-[(1-decylundecyl)oxy]-
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- Inchi: 1S/C29H48O5/c1-3-5-7-9-11-13-15-17-19-26(20-18-16-14-12-10-8-6-4-2)34-27-22-24(28(30)31)21-25(23-27)29(32)33/h21-23,26H,3-20H2,1-2H3,(H,30,31)(H,32,33)
- InChI Key: PISYAZLRONUHCK-UHFFFAOYSA-N
- SMILES: C1(C(O)=O)=CC(OC(CCCCCCCCCC)CCCCCCCCCC)=CC(C(O)=O)=C1
Computed Properties
- Exact Mass: 476.35034
Experimental Properties
- Density: 1.016±0.06 g/cm3(Predicted)
- Boiling Point: 613.8±40.0 °C(Predicted)
- PSA: 83.83
- pka: 3.37±0.10(Predicted)
1,3-Benzenedicarboxylic acid, 5-[(1-decylundecyl)oxy]- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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